15,19-Epoxy-3H-pyrido[2,1-c][1,4]oxaazacyclotricosine-1,7,20,21(4H,23H)-tetrone, 8-ethyl-5,6,8,11,12,13,14,15,16,17,18,19,24,25,26,26a-hexadecahydro-5,19-dihydroxy-3-[(1E)-2-[(1R,3R,4R)-4-hydroxy-3-methoxycyclohexyl]-1-methylethenyl]-14,16-dimethoxy-4,10,12,18-tetramethyl-, (3S,4R,5S,8R,9E,12S,14S,15R,16S,18R,19R,26aS)-

• Molecular Formula: C43H69NO12
• Molecular Weight: 792 g/mol
• IUPAC Name: (1R,9S,12S,13R,14S,17R,18E,21S,23S,24R,25S,27R)-17-ethyl-1,14-dihydroxy-12-[(E)-1-[(1S,3R,4S)-4-hydroxy-3-methoxycyclohexyl]prop-1-en-2-yl]-23,25-dimethoxy-13,19,21,27-tetramethyl-11,28-dioxa-4-azatricyclo[22.3.1.04,9]octacos-18-ene-2,3,10,16-tetrone
• InChI: InChI=1S/C43H69NO12/c1-10-30-18-24(2)17-25(3)19-36(53-8)39-37(54-9)21-27(5)43(51,56-39)40(48)41(49)44-16-12-11-13-31(44)42(50)55-38(28(6)33(46)23-34(30)47)26(4)20-29-14-15-32(45)35(22-29)52-7/h18,20,25,27-33,35-39,45-46,51H,10-17,19,21-23H2,1-9H3/b24-18+,26-20+/t25-,27+,28+,29+,30+,31-,32-,33-,35+,36-,37-,38+,39+,43+/m0/s1
• InChI Key: ZDQSOHOQTUFQEM-BFFCMSJVSA-N
• Isomeric SMILES: CC[C@@H]1/C=C(/C[C@@H](C[C@@H]([C@@H]2[C@H](C[C@H]([C@@](O2)(C(=O)C(=O)N3CCCC[C@H]3C(=O)O[C@@H]([C@@H]([C@H](CC1=O)O)C)/C(=C/[C@H]4CC[C@@H]([C@@H](C4)OC)O)/C)O)C)OC)OC)C)\C
• SMILES: CCC1C=C(CC(CC(C2C(CC(C(O2)(C(=O)C(=O)N3CCCCC3C(=O)OC(C(C(CC1=O)O)C)C(=CC4CCC(C(C4)OC)O)C)O)C)OC)OC)C)C
• Pictograms: Irritant; Health Hazard
• Synonyms: ascomycin; changchuanmycin; FK 520; FK-520; FR 900520; FR-900520; immunomycin; tacrolimus related compound A

Description

15,19-Epoxy-3H-pyrido[2,1-c][1,4]oxaazacyclotricosine-1,7,20,21(4H,23H)-tetrone, 8-ethyl-5,6,8,11,12,13,14,15,16,17,18,19,24,25,26,26a-hexadecahydro-5,19-dihydroxy-3-[(1E)-2-[(1R,3R,4R)-4-hydroxy-3-methoxycyclohexyl]-1-methylethenyl]-14,16-dimethoxy-4,10,12,18-tetramethyl-, (3S,4R,5S,8R,9E,12S,14S,15R,16S,18R,19R,26aS)- is a natural product found in Streptomyces hygroscopicus with data available.

Scientific Research Applications

Endothelial Dysfunction and Hypertension

The compound is known for its clinical use in reducing allograft rejection. However, it has been observed to lead to endothelial dysfunction and hypertension. A study has shown that this compound activates Ca2+/diacylglycerol-dependent conventional protein kinase C (cPKC), which phosphorylates endothelial nitric oxide synthase (eNOS) at one of its inhibitory sites, Thr495. This phosphorylation is significant in understanding the compound's role in endothelial function and associated hypertension (Chiasson et al., 2011).

Muscle Contractility and Neurotransmitter Release

Research has highlighted the role of FK506-binding proteins, receptors for this compound, in muscle contractility. A study investigated the effects of derivatives of this compound on the rabbit iris sphincter muscle. It was found that these derivatives can alter muscle contractility by affecting neurotransmitter release, specifically tachykinin release (Kageyama et al., 1997).

Antioxidant and Neuroprotective Effects

A study on the potential neuroprotective effects of this compound in reducing haloperidol-induced orofacial dyskinesia has shown its ability to attenuate oxidative stress-induced neuronal death. The compound was found to reduce lipid peroxidation and restore decreased glutathione levels, suggesting its antioxidant properties (Singh et al., 2003).

CYP3A4/5 Inhibition

The compound has been studied for its inhibitory effects on CYP3A4/5, important enzymes in drug metabolism. An in vitro study showed that it inhibits CYP3A4/5 in a time-dependent and irreversible manner, with significant implications for drug-drug interactions and pharmacokinetics (Minematsu et al., 2010).

Asymmetric Synthesis in Organic Chemistry

The compound and its derivatives have been utilized in the field of organic chemistry, particularly in asymmetric synthesis and the study of complex organic structures. For instance, the synthesis of C15 polyketide spiroketals has been explored using derivatives of this compound, demonstrating its versatility in organic synthesis (Meilert et al., 2004).